Cas no 89473-81-4 (4-Morpholineacetamide, N-[1,1'-biphenyl]-3-yl-)

4-Morpholineacetamide, N-[1,1'-biphenyl]-3-yl- structure
89473-81-4 structure
Product Name:4-Morpholineacetamide, N-[1,1'-biphenyl]-3-yl-
CAS No:89473-81-4
MF:C18H20N2O2
MW:296.363604545593
CID:599382
PubChem ID:13221929
Update Time:2025-04-19

4-Morpholineacetamide, N-[1,1'-biphenyl]-3-yl- Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholineacetamide, N-[1,1'-biphenyl]-3-yl-
    • 2-morpholin-4-yl-N-(3-phenylphenyl)acetamide
    • 89473-81-4
    • N-([1,1'-Biphenyl]-3-yl)-2-(morpholin-4-yl)acetamide
    • DTXSID50529519
    • Inchi: 1S/C18H20N2O2/c21-18(14-20-9-11-22-12-10-20)19-17-8-4-7-16(13-17)15-5-2-1-3-6-15/h1-8,13H,9-12,14H2,(H,19,21)
    • InChI Key: UFCBLWXLIGSMAS-UHFFFAOYSA-N
    • SMILES: O1CCN(CC(NC2C=CC=C(C3C=CC=CC=3)C=2)=O)CC1

Computed Properties

  • Exact Mass: 296.152477885g/mol
  • Monoisotopic Mass: 296.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 41.6Ų

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